Cas no 1536-63-6 (4’-(2-Chloro-1,1,2-trifluoroethoxy)acetophenone)

• Product Name: 4’-(2-Chloro-1,1,2-trifluoroethoxy)acetophenone
• CAS No: 1536-63-6
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD04972747
• CID: 820853
• Update Time: 2026-04-29

4’-(2-Chloro-1,1,2-trifluoroethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4’-(2-Chloro-1,1,2-trifluoroethoxy)acetophenone
• 1-[4-(2-chloro-1,1,2-trifluoroethoxy)phenyl]ethanone
• 1-[4-(2-CHLORO-1,1,2-TRIFLUORO-ETHOXY)-PHENYL]-ETHANONE
• 4'-(2-CHLORO-1,1,2-TRIFLUOROETHOXY)ACETOPHENONE
• 4-(1,1,2-Trifluor-2-chlor-ethoxy)-acetophenon
• 4--acetophenon
• AG-E-01395
• CTK4C7942
• FT-0633646
• KB-82682

• MDL： MFCD04972747
• Inchi： InChI=1S/C10H8ClF3O2/c1-6(15)7-2-4-8(5-3-7)16-10(13,14)9(11)12/h2-5,9H,1H3
• InChI Key： IOJWUGVGRMMRBU-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)OC(C(Cl)F)(F)F

Computed Properties

• Exact Mass: 252.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 26.30000
• LogP: 3.39520

4’-(2-Chloro-1,1,2-trifluoroethoxy)acetophenone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38